Cas no 2098064-84-5 (3-(5-(chloromethyl)-1-(cyclopropylmethyl)-1H-pyrazol-3-yl)pyridine)

3-(5-(Chloromethyl)-1-(cyclopropylmethyl)-1H-pyrazol-3-yl)pyridine is a versatile heterocyclic compound featuring a pyridine core linked to a substituted pyrazole moiety. The presence of a chloromethyl group at the 5-position of the pyrazole ring enhances its reactivity, making it a valuable intermediate for further functionalization in organic synthesis. The cyclopropylmethyl substituent on the pyrazole nitrogen contributes to steric and electronic modulation, potentially influencing binding affinity in medicinal chemistry applications. This compound is particularly useful in the development of pharmacologically active molecules, agrochemicals, and advanced materials due to its structural flexibility and reactivity. Its well-defined synthetic route ensures consistent purity and scalability for research and industrial use.
3-(5-(chloromethyl)-1-(cyclopropylmethyl)-1H-pyrazol-3-yl)pyridine structure
2098064-84-5 structure
Product Name:3-(5-(chloromethyl)-1-(cyclopropylmethyl)-1H-pyrazol-3-yl)pyridine
CAS No:2098064-84-5
MF:C13H14ClN3
MW:247.723361492157
CID:5724911
PubChem ID:121210813
Update Time:2025-10-30

3-(5-(chloromethyl)-1-(cyclopropylmethyl)-1H-pyrazol-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 3-[5-(chloromethyl)-1-(cyclopropylmethyl)-1H-pyrazol-3-yl]-
    • 3-(5-(chloromethyl)-1-(cyclopropylmethyl)-1h-pyrazol-3-yl)pyridine
    • AKOS026720902
    • 2098064-84-5
    • 3-[5-(chloromethyl)-1-(cyclopropylmethyl)pyrazol-3-yl]pyridine
    • F2198-0457
    • 3-(5-(chloromethyl)-1-(cyclopropylmethyl)-1H-pyrazol-3-yl)pyridine
    • Inchi: 1S/C13H14ClN3/c14-7-12-6-13(11-2-1-5-15-8-11)16-17(12)9-10-3-4-10/h1-2,5-6,8,10H,3-4,7,9H2
    • InChI Key: NEILWMYFFAXEJI-UHFFFAOYSA-N
    • SMILES: C1=NC=CC=C1C1C=C(CCl)N(CC2CC2)N=1

Computed Properties

  • Exact Mass: 247.0876252g/mol
  • Monoisotopic Mass: 247.0876252g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 30.7Ų

Experimental Properties

  • Density: 1.33±0.1 g/cm3(Predicted)
  • Boiling Point: 410.5±35.0 °C(Predicted)
  • pka: 3.63±0.12(Predicted)

3-(5-(chloromethyl)-1-(cyclopropylmethyl)-1H-pyrazol-3-yl)pyridine Pricemore >>

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Additional information on 3-(5-(chloromethyl)-1-(cyclopropylmethyl)-1H-pyrazol-3-yl)pyridine

Comprehensive Overview of 3-(5-(chloromethyl)-1-(cyclopropylmethyl)-1H-pyrazol-3-yl)pyridine (CAS No. 2098064-84-5)

3-(5-(chloromethyl)-1-(cyclopropylmethyl)-1H-pyrazol-3-yl)pyridine (CAS No. 2098064-84-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a pyridine ring with a pyrazole moiety, further modified with a chloromethyl and cyclopropylmethyl group. Such structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel kinase inhibitors and antimicrobial agents.

The growing interest in pyridine- and pyrazole-based compounds stems from their diverse pharmacological properties. Researchers are increasingly exploring derivatives like 3-(5-(chloromethyl)-1-(cyclopropylmethyl)-1H-pyrazol-3-yl)pyridine for their potential in targeting inflammatory pathways and metabolic disorders. Recent studies highlight its role in modulating enzyme activity, making it a candidate for drug discovery programs focused on diabetes and autoimmune diseases. The chloromethyl group, in particular, offers reactivity that facilitates further functionalization, a key advantage in medicinal chemistry.

From an industrial perspective, CAS No. 2098064-84-5 is also relevant in material science. Its robust heterocyclic framework contributes to the design of advanced polymers and coatings with enhanced thermal stability. Innovations in sustainable chemistry have further driven demand for such intermediates, as they align with green synthesis principles by enabling fewer synthetic steps and higher atom economy. This aligns with current trends in AI-driven molecular design, where computational tools predict optimal structures for specific applications.

Analytical characterization of 3-(5-(chloromethyl)-1-(cyclopropylmethyl)-1H-pyrazol-3-yl)pyridine typically involves techniques like HPLC, NMR, and mass spectrometry. Purity thresholds exceeding 98% are often required for pharmaceutical-grade material, underscoring the importance of rigorous quality control. Suppliers and contract manufacturers emphasize batch-to-batch consistency, addressing concerns raised in forums about compound stability and storage conditions—common queries among end-users.

In summary, CAS No. 2098064-84-5 represents a versatile building block with cross-disciplinary applications. Its synergy with cutting-edge research areas—such as targeted drug delivery and bioorthogonal chemistry—positions it as a compound of enduring scientific and commercial value. Future directions may explore its utility in CRISPR-based therapeutics or next-gen crop protection formulas, reflecting broader shifts toward precision medicine and sustainable agriculture.

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